Cas no 239791-63-0 (3-Bromo-6-chloro-2-ethoxy-5-nitropyridine)

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine is a versatile heterocyclic compound with a molecular formula of C7H6BrClN2O3. This pyridine derivative features multiple functional groups, including bromo, chloro, ethoxy, and nitro substituents, which enhance its reactivity and utility in organic synthesis. The compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients and fine chemicals. Its well-defined structure allows for precise modifications, making it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electron-withdrawing (nitro) and electron-donating (ethoxy) groups offers unique electronic properties, facilitating diverse synthetic applications. High purity and stability under standard conditions further contribute to its reliability in laboratory and industrial settings.
3-Bromo-6-chloro-2-ethoxy-5-nitropyridine structure
239791-63-0 structure
Product Name:3-Bromo-6-chloro-2-ethoxy-5-nitropyridine
CAS No:239791-63-0
MF:C7H6BrClN2O3
MW:281.491139888763
CID:1031555
PubChem ID:18510511
Update Time:2025-07-02

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-chloro-2-ethoxy-5-nitropyridine
    • 5-bromo-2-chloro-6-ethoxy-3-nitropyridine
    • G76345
    • 239791-63-0
    • DB-339254
    • DTXSID30594301
    • SCHEMBL7222463
    • Inchi： 1S/C7H6BrClN2O3/c1-2-14-7-4(8)3-5(11(12)13)6(9)10-7/h3H,2H2,1H3
    • InChI Key： CWHWJTJXTWUGGS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(N=C1OCC)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 279.92503g/mol
  • Monoisotopic Mass: 279.92503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.725±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),

3-Bromo-6-chloro-2-ethoxy-5-nitropyridine Pricemore >>

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